Cas no 1143026-47-4 (Methyl 5-amino-2-chloro-4-methylbenzoate)

• Product Name: Methyl 5-amino-2-chloro-4-methylbenzoate
• CAS No: 1143026-47-4
• MF: C₉H₁₀ClNO₂
• MW: 199.6342
• MDL: MFCD20726626
• CID: 4560982
• PubChem ID: 57423009
• Update Time: 2025-06-13

Methyl 5-amino-2-chloro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-2-chloro-4-methylbenzoate
• KJIYGTNOTZLPFW-UHFFFAOYSA-N
• SY069469
• 5-amino-2-chloro-4-methyl-benzoic acid methyl ester
• AC3000
• AC-30082
• SCHEMBL1786192
• Benzoic acid, 5-amino-2-chloro-4-methyl-, methyl ester
• AKOS032946306
• DTXSID501211904
• CS-12561
• DB-188077
• EN300-2008322
• MFCD20726626
• 1143026-47-4
• Methyl 5-amino-2-chloro-4-methylbenzoate

• MDL： MFCD20726626
• Inchi： 1S/C9H10ClNO2/c1-5-3-7(10)6(4-8(5)11)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： KJIYGTNOTZLPFW-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])([H])[H])C(=C([H])C=1C(=O)OC([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-amino-2-chloro-4-methylbenzoate

Comprehensive Overview of Methyl 5-amino-2-chloro-4-methylbenzoate (CAS No. 1143026-47-4): Properties, Applications, and Industry Insights

Methyl 5-amino-2-chloro-4-methylbenzoate (CAS No. 1143026-47-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated methyl benzoate derivative serves as a critical intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The compound's amino and chloro functional groups enable selective chemical transformations, making it valuable for constructing complex heterocycles.

Recent studies highlight the growing demand for multifunctional benzoate esters like Methyl 5-amino-2-chloro-4-methylbenzoate in drug discovery pipelines. Its electron-rich aromatic system facilitates interactions with biological targets, while the methyl ester moiety offers synthetic versatility for further derivatization. Researchers are exploring its potential in developing small-molecule therapeutics for metabolic disorders and inflammatory conditions, aligning with current trends in precision medicine and targeted drug delivery systems.

From a chemical perspective, CAS 1143026-47-4 exhibits notable stability under standard storage conditions, with decomposition occurring only above 200°C. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%) in commercial samples. The compound's logP value of 2.3 suggests moderate lipophilicity, an advantageous property for bioavailability optimization in medicinal chemistry applications.

In material science, derivatives of 5-amino-2-chloro-4-methylbenzoic acid methyl ester demonstrate potential as photoactive components in organic electronics. Their electron-donating amino group and electron-withdrawing ester create push-pull systems suitable for OLED materials and molecular sensors. This dual applicability in life sciences and advanced materials positions Methyl 5-amino-2-chloro-4-methylbenzoate as a compound of interdisciplinary interest.

Environmental considerations for CAS 1143026-47-4 include its biodegradation profile and ecotoxicological impact. Current data indicates moderate persistence in aqueous systems, prompting research into green chemistry approaches for its synthesis. The development of catalytic amination methods and solvent-free esterification processes reflect industry efforts to improve the sustainability footprint of such intermediates.

Quality control protocols for Methyl 5-amino-2-chloro-4-methylbenzoate emphasize residual solvent analysis and heavy metal screening, particularly for pharmaceutical-grade material. Advanced purification techniques like preparative chromatography and crystallization optimization ensure batch-to-batch consistency. These rigorous standards address the compound's increasing use in GMP-compliant synthesis workflows.

The global market for functionalized benzoate esters shows steady growth, with CAS 1143026-47-4 representing an emerging segment. Patent analysis reveals expanding intellectual property coverage around its derivatives, particularly in kinase inhibitor formulations and crop protection agents. Supply chain dynamics indicate regional specialization, with custom synthesis providers offering tailored solutions for research-scale quantities.

Future research directions for Methyl 5-amino-2-chloro-4-methylbenzoate include exploring its structure-activity relationships in various biological contexts and developing continuous flow manufacturing processes. The compound's molecular architecture presents opportunities for creating chiral variants through asymmetric synthesis, potentially unlocking new applications in enantioselective catalysis and stereospecific drug development.